Di-mu-hydroxo-[(N,N,N',N'-tetramethylethylenediamine)copper(II)] dichloride

• IUPAC Name: dicopper;N,N,N',N'-tetramethylethane-1,2-diamine;dichloride;dihydroxide
• InChI: InChI=1S/2C6H16N2.2ClH.2Cu.2H2O/c2*1-7(2)5-6-8(3)4;;;;;;/h2*5-6H2,1-4H3;2*1H;;;2*1H2/q;;;;2*+2;;/p-4
• InChI Key: XSGFQMSXIWLPOB-UHFFFAOYSA-J
• Canonical SMILES: CN(C)CCN(C)C.CN(C)CCN(C)C.[OH-].[OH-].[Cl-].[Cl-].[Cu+2].[Cu+2]
• Molecular Formula: C12H34Cl2Cu2N4O2
• Molecular Weight: 464.4 g/mol

Description

Di-mu-hydroxo-[(N,N,N’,N’-tetramethylethylenediamine)copper(II)] dichloride is a coordination compound that features copper(II) ions coordinated with N,N,N’,N’-tetramethylethylenediamine ligands and hydroxide bridges. This compound is known for its catalytic properties and is used in various organic synthesis reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of Di-mu-hydroxo-[(N,N,N’,N’-tetramethylethylenediamine)copper(II)] dichloride typically involves the reaction of copper(II) chloride with N,N,N’,N’-tetramethylethylenediamine in the presence of a base such as sodium hydroxide. The reaction is usually carried out at room temperature, and the product is isolated by filtration and recrystallization[²][2].

Industrial Production Methods

While specific industrial production methods are not widely documented, the synthesis in a laboratory setting can be scaled up for industrial purposes. The key is to maintain controlled reaction conditions to ensure the purity and yield of the compound[²][2].

Chemical Reactions Analysis

Types of Reactions

Di-mu-hydroxo-[(N,N,N’,N’-tetramethylethylenediamine)copper(II)] dichloride undergoes various types of reactions, including:

Oxidation: It can act as a catalyst in oxidation reactions.

Substitution: It can participate in ligand exchange reactions.

Coupling Reactions: It is effective in catalyzing C-N and C-O bond formation reactions.

Common Reagents and Conditions

Common reagents used with this compound include vinylboronic acids, imidazoles, and arylboronic acids. The reactions are typically carried out under aerobic conditions, often at room temperature or slightly elevated temperatures .

Major Products

The major products formed from these reactions depend on the specific substrates used. For example, in oxidative coupling reactions, the products are often biaryl compounds or other coupled products .

Scientific Research Applications

Di-mu-hydroxo-[(N,N,N’,N’-tetramethylethylenediamine)copper(II)] dichloride is used extensively in scientific research due to its catalytic properties. Some applications include:

Organic Synthesis: It is used as a catalyst in various organic reactions, including oxidative coupling and cycloaddition reactions.

Material Science: It is used in the synthesis of novel materials with specific properties.

Biological Studies: It is studied for its potential biological activities and interactions with biomolecules.

Mechanism of Action

The mechanism by which Di-mu-hydroxo-[(N,N,N’,N’-tetramethylethylenediamine)copper(II)] dichloride exerts its catalytic effects involves the coordination of the copper(II) ions with the ligands, which facilitates the activation of substrates. The hydroxide bridges play a crucial role in stabilizing the intermediate species during the catalytic cycle .

Comparison with Similar Compounds

Similar Compounds

Copper(II) acetate: Another copper(II) complex used in similar catalytic applications.

Copper(II) hexafluoroacetylacetonate: Known for its use in organic synthesis and material science.

Uniqueness

Di-mu-hydroxo-[(N,N,N’,N’-tetramethylethylenediamine)copper(II)] dichloride is unique due to its specific ligand environment and the presence of hydroxide bridges, which enhance its catalytic efficiency and stability compared to other copper(II) complexes .